Cas no 1335140-32-3 (5-Methanesulfonyl-1,2-dimethyl-3-nitrobenzene)

• Product Name: 5-Methanesulfonyl-1,2-dimethyl-3-nitrobenzene
• CAS No: 1335140-32-3
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• CID: 5054194
• PubChem ID: 68243892
• Update Time: 2025-06-11

5-Methanesulfonyl-1,2-dimethyl-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 5-methanesulfonyl-1,2-dimethyl-3-nitrobenzene
• 1,2-dimethyl-5-methylsulfonyl-3-nitrobenzene
• 5-Methanesulfonyl-1,2-dimethyl-3-nitrobenzene

• Inchi： 1S/C9H11NO4S/c1-6-4-8(15(3,13)14)5-9(7(6)2)10(11)12/h4-5H,1-3H3
• InChI Key： HAGDXUCBVIDYTM-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C(C)=C(C)C=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 340
• XLogP3: 1.7
• Topological Polar Surface Area: 88.3

Additional information on 5-Methanesulfonyl-1,2-dimethyl-3-nitrobenzene

Comprehensive Overview of 5-Methanesulfonyl-1,2-dimethyl-3-nitrobenzene (CAS No. 1335140-32-3)

5-Methanesulfonyl-1,2-dimethyl-3-nitrobenzene (CAS No. 1335140-32-3) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical research, and material science. Its unique molecular structure, featuring a methanesulfonyl group and a nitrobenzene core, makes it a valuable building block for synthesizing complex molecules. Researchers and industries are increasingly exploring its applications due to its reactivity and versatility in chemical transformations.

In recent years, the demand for nitroaromatic compounds like 5-Methanesulfonyl-1,2-dimethyl-3-nitrobenzene has surged, driven by advancements in drug discovery and sustainable chemistry. A trending topic in scientific forums is its potential role in developing green synthesis methods, aligning with the global push for environmentally friendly processes. Users frequently search for "nitrobenzene derivatives applications" or "methanesulfonyl group reactivity," highlighting the compound's relevance in modern research.

The compound's CAS No. 1335140-32-3 is a critical identifier for regulatory compliance and safety data sheets (SDS). Laboratories prioritize accurate CAS numbers to avoid cross-reactivity issues, especially when handling multifunctional aromatic compounds. SEO-optimized queries such as "buy 5-Methanesulfonyl-1,2-dimethyl-3-nitrobenzene" or "1335140-32-3 supplier" reflect commercial interest, underscoring its industrial significance.

From a synthetic perspective, the nitro group in 5-Methanesulfonyl-1,2-dimethyl-3-nitrobenzene offers opportunities for reduction reactions, yielding amino derivatives essential in dye and polymer industries. Meanwhile, the methanesulfonyl moiety enhances solubility and stability, making it a preferred choice for catalytic studies. These attributes are frequently discussed in academic papers and patent filings, further cementing its scientific importance.

Emerging trends also link CAS 1335140-32-3 to high-throughput screening in drug development. Its structural motifs are being investigated for kinase inhibitor design, a hot topic in oncology research. Online searches for "nitrobenzene in medicinal chemistry" or "sulfonyl compounds in drug design" demonstrate growing curiosity about its biomedical potential.

In summary, 5-Methanesulfonyl-1,2-dimethyl-3-nitrobenzene (CAS No. 1335140-32-3) bridges multiple disciplines—from organic synthesis to life sciences. Its adaptability to catalytic cross-coupling and bioconjugation techniques positions it as a compound of enduring interest. As research evolves, so does its footprint in innovation-driven sectors.